3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2H-chromen-2-one

• IUPAC Name: 3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]chromen-2-one
• InChI: InChI=1S/C19H13NO3S/c1-22-14-8-6-12(7-9-14)16-11-24-18(20-16)15-10-13-4-2-3-5-17(13)23-19(15)21/h2-11H,1H3
• InChI Key: MNJNKIGNPJCTCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H13NO3S
• Molecular Weight: 335.4 g/mol

Description

"3-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2H-chromen-2-one" belongs to a class of compounds that have attracted interest due to their potential in various fields, including pharmaceuticals. These compounds often exhibit significant biological activities and are known for their versatility in chemical synthesis and applications.

Synthesis Analysis

• The synthesis of similar compounds typically involves solvent-free reactions and multi-component processes. For instance, the synthesis of N-(4-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl) Thiazol-2-Yl) Amide derivatives starts with a reaction between 2-Hydroxy-3-methoxybenzaldehyde and Ethyl acetoacetate in the presence of Piperidine catalyst, followed by a series of cyclization and reaction steps (Shah et al., 2016).

Molecular Structure Analysis

• X-ray diffraction studies are commonly employed to understand the molecular structure of such compounds. For example, a similar compound, 2-thioxo-3N-(2-methoxyphenyl), was analyzed using X-ray diffraction, revealing significant non-planarity in its structure (Yahiaoui et al., 2019).

Chemical Reactions and Properties

• The chemical reactivity of these compounds can be inferred from studies like Density Functional Theory (DFT) calculations, which provide insights into the ground state optimized geometry and potential chemical interactions (Yahiaoui et al., 2019).

Physical Properties Analysis

• The physical properties, such as crystal cell parameters and space groups, are typically determined using crystallography techniques. For instance, the related compound 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene was found to have a triclinic crystal structure (Wang et al., 2005).